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Compound of Interest

Compound Name: 5-Nitro-3-pyrazolecarboxylic acid

Cat. No.: B116687 Get Quote

5-Nitro-3-pyrazolecarboxylic Acid: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential applications of 5-Nitro-3-pyrazolecarboxylic acid. This document is intended to

serve as a valuable resource for researchers and professionals involved in drug discovery and

development, materials science, and synthetic chemistry.

Chemical Properties
5-Nitro-3-pyrazolecarboxylic acid is a heterocyclic compound featuring a pyrazole ring

substituted with both a nitro group and a carboxylic acid group. These functional groups impart

specific chemical characteristics that make it a versatile building block in organic synthesis.[1]

[2]

Physicochemical Data
The key physicochemical properties of 5-Nitro-3-pyrazolecarboxylic acid are summarized in

the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₄H₃N₃O₄ [3]

Molecular Weight 157.08 g/mol [3]

CAS Number 198348-89-9 [3]

Appearance Slightly yellow solid [2]

Melting Point 188-190 °C [4]

Boiling Point 509.6 ± 35.0 °C (Predicted)

Density 1.840 ± 0.06 g/cm³ (Predicted)

pKa 3.22 ± 0.10 (Predicted)

Storage Temperature 2-8°C [5]

Chemical Structure
The structure of 5-Nitro-3-pyrazolecarboxylic acid is defined by a five-membered pyrazole

ring with a nitro group at position 5 and a carboxylic acid group at position 3.

Synonyms: 5-Nitro-1H-pyrazole-3-carboxylic acid, 3-nitro-1H-pyrazole-5-carboxylic acid.[3]

SMILES: O=C(O)c1cc(n[nH]1)--INVALID-LINK--[O-]

InChI: InChI=1S/C4H3N3O4/c8-4(9)2-1-3(6-5-2)7(10)11/h1H,(H,5,6)(H,8,9)

Caption: 2D Chemical Structure of 5-Nitro-3-pyrazolecarboxylic Acid.

Spectroscopic Data
Detailed experimental spectra for 5-Nitro-3-pyrazolecarboxylic acid are not readily available

in the public domain. However, based on its functional groups, the following characteristic

spectroscopic features can be expected.

Infrared (IR) Spectroscopy
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The IR spectrum of 5-Nitro-3-pyrazolecarboxylic acid is expected to show characteristic

absorption bands for the O-H, C=O, C=N, and N-O bonds.

O-H Stretch: A broad band in the region of 2500-3300 cm⁻¹ is characteristic of the carboxylic

acid O-H stretching vibration.[6][7]

C=O Stretch: A strong absorption band between 1690 and 1760 cm⁻¹ corresponds to the

carbonyl group of the carboxylic acid.[6][7]

N-O Asymmetric Stretch: A strong band is expected between 1550 and 1475 cm⁻¹ for the

asymmetric stretching of the nitro group.

N-O Symmetric Stretch: A band in the range of 1360-1290 cm⁻¹ is anticipated for the

symmetric stretching of the nitro group.

C-N and C=C/C=N Stretches: Absorptions in the fingerprint region (below 1600 cm⁻¹) will

correspond to the pyrazole ring's C-N and C=C/C=N stretching and bending vibrations.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be relatively simple.

Pyrazole CH: A singlet for the proton on the pyrazole ring (at position 4) is expected.

NH Proton: A broad singlet corresponding to the N-H proton of the pyrazole ring.

Carboxylic Acid OH: A broad singlet for the acidic proton of the carboxylic acid, which may be

concentration-dependent and could exchange with D₂O.[6]

¹³C NMR: The carbon NMR spectrum should display four distinct signals corresponding to the

four carbon atoms in the molecule.

Carboxylic Carbonyl: A signal in the downfield region, typically between 165-185 ppm, for the

carboxylic acid carbon.[6]

Pyrazole Carbons: Signals for the three carbon atoms of the pyrazole ring. The carbon

bearing the nitro group will be significantly deshielded.
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Experimental Protocols
While a specific, detailed protocol for the synthesis of 5-Nitro-3-pyrazolecarboxylic acid is not

widely published, a general synthetic strategy can be inferred from the synthesis of related

nitropyrazole compounds. A common approach involves the formation of the pyrazole ring

followed by nitration.

Representative Synthesis Workflow
The following diagram illustrates a plausible, generalized workflow for the synthesis of 5-Nitro-
3-pyrazolecarboxylic acid. This is a representative pathway and would require optimization

for specific laboratory conditions.

General Synthesis Workflow for 5-Nitro-3-pyrazolecarboxylic Acid

Step 1: Pyrazole Ring Formation

Step 2: Nitration

Step 3: Hydrolysis Purification

Dicarbonyl Precursor
(e.g., diethyl oxalacetate) Pyrazole Carboxylic Acid EsterCondensation

Hydrazine Hydrate

Nitro-pyrazole Carboxylic Acid Ester

Electrophilic Aromatic Substitution

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

5-Nitro-3-pyrazolecarboxylic Acid

Ester Hydrolysis

Acid or Base Recrystallization / Chromatography

Click to download full resolution via product page

Caption: A generalized synthetic workflow for 5-Nitro-3-pyrazolecarboxylic acid.
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Biological Activity and Applications
5-Nitro-3-pyrazolecarboxylic acid serves as a key intermediate in the synthesis of more

complex molecules, including pyrazole oligoamides and aminopyrazole oligomers.[9] While

extensive biological studies on this specific compound are limited, the pyrazole nucleus is a

well-known scaffold in medicinal chemistry, with derivatives exhibiting a broad range of

pharmacological activities.

General Activities of Pyrazole Derivatives: Compounds containing the pyrazole ring have

been reported to possess antibacterial, antifungal, anticancer, anti-inflammatory, and antiviral

properties.[1][9]

Potential Therapeutic Applications: 5-Nitro-1H-pyrazole-3-carboxylic acid has been

investigated for its potential therapeutic effects on ocular blood flow and retinal function

recovery following ischemic injury.[4]

Nitric Oxide Donors: Pyrazole-3-carboxylic acid derivatives have been explored as carriers

for nitric oxide, with some showing antibacterial and anti-inflammatory activities.[1]

Materials Science: Derivatives of this compound are being investigated for their potential use

as energetic materials.[10]

No specific signaling pathways involving 5-Nitro-3-pyrazolecarboxylic acid have been

identified in the reviewed literature. Further research is needed to fully elucidate its biological

mechanisms of action and therapeutic potential.

Conclusion
5-Nitro-3-pyrazolecarboxylic acid is a valuable chemical entity with established utility as a

synthetic building block and potential for further development in medicinal chemistry and

materials science. This guide provides a foundational understanding of its chemical and

structural properties to support ongoing and future research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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